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Compound of Interest

Compound Name: 2-(Trifluoromethoxy)ethanol

Cat. No.: B1369605 Get Quote

This guide provides detailed procedures and answers frequently asked questions regarding the

safe disposal of 2-(Trifluoromethoxy)ethanol waste. It is intended for researchers, scientists,

and drug development professionals who may handle this substance in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-(Trifluoromethoxy)ethanol?

A1: 2-(Trifluoromethoxy)ethanol is classified as a flammable liquid and vapor.[1] It can cause

skin and serious eye irritation, and may also lead to respiratory irritation.[1][2] Therefore,

handling this chemical requires appropriate personal protective equipment (PPE) and

adherence to safety protocols.

Q2: How should I collect and store 2-(Trifluoromethoxy)ethanol waste in the laboratory?

A2: All waste containing 2-(Trifluoromethoxy)ethanol should be collected in a designated,

properly labeled, and chemically compatible waste container.[3][4] It is crucial to keep

halogenated solvent waste separate from non-halogenated waste streams to facilitate proper

disposal and manage costs.[1] The container must be kept tightly closed when not in use and

stored in a cool, dry, well-ventilated area, away from sources of ignition.[1][3]

Q3: Can I dispose of small amounts of 2-(Trifluoromethoxy)ethanol down the drain?
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A3: No, you must never dispose of 2-(Trifluoromethoxy)ethanol down the drain.[3] This

compound is a halogenated organic solvent and can have a detrimental impact on the

environment. It must be disposed of as hazardous waste.

Q4: What are the regulatory classifications for this type of waste?

A4: In the United States, 2-(Trifluoromethoxy)ethanol waste is regulated as a hazardous

waste under the Resource Conservation and Recovery Act (RCRA) due to its flammability.[5][6]

[7] In the European Union, it falls under the European Waste Catalogue (EWC) code for

organic halogenated solvents, washing liquids, and mother liquors, such as 07 01 03* or 07 03

03*, which are classified as Absolute Hazardous.[2][8][9]

Q5: What should I do in case of a spill of 2-(Trifluoromethoxy)ethanol?

A5: For a small spill, ensure the area is well-ventilated and eliminate all ignition sources.

Wearing appropriate PPE (gloves, goggles, and a lab coat), contain the spill with an inert

absorbent material (such as sand or vermiculite).[3] Collect the contaminated material into a

sealed container and label it as hazardous waste. For larger spills, evacuate the area and

follow your institution's emergency procedures.[3]
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Issue Possible Cause Solution

Unsure if waste is

contaminated with 2-

(Trifluoromethoxy)ethanol

Cross-contamination during an

experiment.

When in doubt, treat the waste

as halogenated hazardous

waste. Segregate it in a

properly labeled container for

halogenated solvents.

Waste container is bulging or

showing signs of pressure

buildup

Incompatible wastes may have

been mixed, leading to a

chemical reaction.

Do not open the container.

Move it to a fume hood or a

safe, isolated, and well-

ventilated area. Contact your

institution's Environmental

Health and Safety (EHS)

department immediately for

guidance.

The hazardous waste tag is

lost or damaged

Improper handling or storage

of the waste container.

Immediately re-label the

container with as much

information as possible.

Include the words "Hazardous

Waste" and list all known

components and their

estimated concentrations.

Contact your EHS department

for a new official tag.

Disposal vendor refuses to

accept the waste

Improper labeling, unknown

constituents, or mixing of

incompatible waste streams.

Contact your EHS department

for assistance. They can help

with proper characterization

and labeling of the waste to

meet the disposal vendor's

requirements.

Quantitative Data Summary
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Property Value Reference

CAS Number 362631-84-3 [9]

Molecular Formula C3H5F3O2 [9]

Molecular Weight 130.07 g/mol [9]

Appearance Liquid

Density 1.334 g/mL at 25 °C

Flash Point 44.4 °C (111.9 °F)

Experimental Protocol: Segregation and Preparation
of 2-(Trifluoromethoxy)ethanol Waste for Disposal
This protocol outlines the standard procedure for the safe collection and preparation of 2-
(Trifluoromethoxy)ethanol waste for pickup by a licensed hazardous waste disposal service.

Materials:

Designated hazardous waste container for halogenated organic solvents (chemically

compatible, e.g., polyethylene or glass with a secure cap)

Hazardous waste tags (provided by your institution's EHS department)

Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves (e.g.,

nitrile), lab coat

Fume hood

Secondary containment bin

Procedure:

Container Preparation:

Obtain a clean, empty, and appropriate waste container.
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Affix a hazardous waste tag to the container before adding any waste.

Fill out the generator information on the tag (your name, lab location, etc.).

Waste Collection:

Perform all waste transfers inside a certified chemical fume hood.

Carefully pour the 2-(Trifluoromethoxy)ethanol waste into the designated container.

Avoid splashing.

Do not mix this waste with non-halogenated solvents or other incompatible waste streams.

[1]

Container Management:

Keep the waste container securely closed at all times, except when adding waste.

Do not fill the container to more than 80% of its capacity to allow for vapor expansion.

Update the hazardous waste tag with the chemical name "2-(Trifluoromethoxy)ethanol"
and the estimated volume each time you add waste.

Storage:

Store the waste container in a designated satellite accumulation area within your

laboratory.

The storage area should be in a secondary containment bin to catch any potential leaks.

Ensure the storage location is away from heat, sparks, open flames, and incompatible

materials.[3]

Disposal Request:

Once the container is full (or you are finished generating this waste stream), complete the

hazardous waste tag with the final volume and date.
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Follow your institution's procedure to request a waste pickup from the EHS department or

their designated contractor.

Logical Workflow for Waste Disposal
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Start: Waste Generation

Waste Collection & Segregation

Temporary Storage

Final Disposal

Generate 2-(Trifluoromethoxy)ethanol Waste

Collect in a designated
'Halogenated Organic Waste' container

Label container with a
Hazardous Waste Tag

Keep separate from
non-halogenated waste

Store in a cool, dry, well-ventilated area

Place in secondary containment

Keep container tightly closed

Container is full or
waste is no longer generated

Request pickup from
EHS or licensed disposal service

Professional Disposal

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of 2-(Trifluoromethoxy)ethanol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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